Cas no 2174007-98-6 (rac-(1R,5S)-3-benzyl-3-azabicyclo3.1.0hexan-1-amine dihydrochloride, cis)

• Product Name: rac-(1R,5S)-3-benzyl-3-azabicyclo3.1.0hexan-1-amine dihydrochloride, cis
• CAS No: 2174007-98-6
• MF: C₁₂H₁₈Cl₂N₂
• MW: 261.190721035004
• CID: 5908621
• PubChem ID: 136589184
• Update Time: 2025-06-08

rac-(1R,5S)-3-benzyl-3-azabicyclo3.1.0hexan-1-amine dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride, cis
• rac-(1R,5S)-3-benzyl-3-azabicyclo3.1.0hexan-1-amine dihydrochloride, cis
• (1R,5S)-3-Benzyl-3-azabicyclo[3.1.0]hexan-1-amine;dihydrochloride
• EN300-1694219
• rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride
• 2174007-98-6
• AKOS034825527
• Z3070060206

• Inchi： 1S/C12H16N2.2ClH/c13-12-6-11(12)8-14(9-12)7-10-4-2-1-3-5-10;;/h1-5,11H,6-9,13H2;2*1H/t11-,12-;;/m0../s1
• InChI Key： YIMRCGQGFOSOGY-AQEKLAMFSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)C[C@@H]2C[C@@]2(C1)N

Computed Properties

• Exact Mass: 260.0847040g/mol
• Monoisotopic Mass: 260.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-(1R,5S)-3-benzyl-3-azabicyclo3.1.0hexan-1-amine dihydrochloride, cis

Professional Introduction to Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine Dihydrochloride, Cis (CAS No. 2174007-98-6)

Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride, commonly referred to as Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride, cis, is a highly specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2174007-98-6, has garnered attention due to its structural complexity and potential therapeutic benefits.

The molecular structure of this compound features a bicyclo[3.1.0]hexane core, which is a fused bicyclic system consisting of three carbon atoms in the first ring and four in the second ring. The presence of an azabicyclo structure introduces a nitrogen atom into the ring system, which can significantly influence the compound's chemical properties and biological activity. The cis configuration further specifies the spatial arrangement of substituents around the double bond, making this compound a subject of interest for researchers exploring stereochemistry and its impact on drug efficacy.

One of the most compelling aspects of Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride is its potential role in the development of novel pharmaceutical agents. The benzyl group attached to the nitrogen atom can serve as a pharmacophore, interacting with biological targets to elicit a desired therapeutic response. Additionally, the dihydrochloride salt form enhances solubility and stability, making it more suitable for various pharmaceutical formulations.

Recent research in medicinal chemistry has highlighted the importance of bicyclic scaffolds in drug design due to their ability to mimic natural products and provide unique binding interactions with biological targets. Studies have shown that compounds featuring azabicyclo structures can exhibit potent activity against a range of diseases, including neurological disorders and cancer. The specific configuration of Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride makes it an attractive candidate for further investigation in these areas.

In particular, the stereochemistry of this compound has been a focus of recent research efforts. The (1R,5S) configuration ensures that the molecule adopts a specific three-dimensional shape, which can be critical for its interaction with biological targets such as enzymes and receptors. Understanding these spatial relationships is essential for optimizing drug design and improving therapeutic outcomes.

The synthesis of Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride presents significant challenges due to its complex structural features. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Researchers have employed various techniques, including catalytic hydrogenation and transition-metal-catalyzed reactions, to construct the azabicyclo core efficiently.

The dihydrochloride salt form of this compound is particularly important for pharmaceutical applications as it improves solubility in water-based solutions, facilitating formulation into tablets, injections, and other dosage forms. This enhanced solubility is crucial for ensuring adequate bioavailability and therapeutic efficacy.

Current research is exploring the potential of Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride as a lead compound for drug development against various diseases. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings are encouraging and warrant further investigation into its mechanism of action and potential therapeutic applications.

The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-amine dihydrochloride by allowing researchers to predict binding affinities and optimize molecular structures before conducting extensive experimental work.

Future directions in research may include exploring derivatives of this compound with modified substituents to enhance potency or selectivity against specific biological targets. Additionally, investigating its pharmacokinetic properties will be crucial for understanding how it behaves within the body and determining optimal dosing regimens.

In conclusion,Rac-(1R,5S)-3-benzyl-3-azabicyclo[3.1.0]hexan-1-aminedihydrochloride,cis represents a promising candidate for further pharmaceutical development due to its unique structural features and potential biological activity。 Its complex molecular architecture offers opportunities for designing novel therapeutics targeting various diseases。 As research continues，this compound is expected to contribute significantly to advancements in medicinal chemistry。